Cas no 1255099-09-2 (O1-tert-butyl O4-ethyl 4-(trifluoromethyl)piperidine-1,4-dicarboxylate)

• Product Name: O1-tert-butyl O4-ethyl 4-(trifluoromethyl)piperidine-1,4-dicarboxylate
• CAS No: 1255099-09-2
• MF: C₁₄H₂₂F₃NO₄
• MW: 325.323995113373
• CID: 2900539
• PubChem ID: 21054722
• Update Time: 2025-06-25

O1-tert-butyl O4-ethyl 4-(trifluoromethyl)piperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 4-ethyl 4-(trifluoromethyl)piperidine-1,4-dicarboxylate
• O1-tert-butyl O4-ethyl 4-(trifluoromethyl)piperidine-1,4-dicarboxylate
• 1-Boc4-(trifluoromethyl)piperidine-4-carboxylic acid ethyl ester
• DA-46663
• Ethyl 1-(tert-butoxycarbonyl)-4-(trifluoromethyl)piperidine-4-carboxylate
• SCHEMBL1282206
• 1255099-09-2
• MFCD17926359
• ETHYL N-BOC-4-TRIFLUOROMETHYL-PIPERIDINE-4-CARBOXYLATE
• 4-Trifluoromethyl-piperidine-1,4-dicarboxylic acid 1-tert-butyl ester 4-ethyl ester
• 1-O-tert-butyl 4-O-ethyl 4-(trifluoromethyl)piperidine-1,4-dicarboxylate

• Inchi： 1S/C14H22F3NO4/c1-5-21-10(19)13(14(15,16)17)6-8-18(9-7-13)11(20)22-12(2,3)4/h5-9H2,1-4H3
• InChI Key： JYUWLRUMOZOHRW-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C(F)(F)F)(C(OCC)=O)CC1

Computed Properties

• Exact Mass: 325.15009267g/mol
• Monoisotopic Mass: 325.15009267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on O1-tert-butyl O4-ethyl 4-(trifluoromethyl)piperidine-1,4-dicarboxylate

Comprehensive Overview of O1-tert-butyl O4-ethyl 4-(trifluoromethyl)piperidine-1,4-dicarboxylate (CAS No. 1255099-09-2)

O1-tert-butyl O4-ethyl 4-(trifluoromethyl)piperidine-1,4-dicarboxylate (CAS No. 1255099-09-2) is a highly specialized piperidine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl group and dicarboxylate ester structure, has garnered attention for its unique chemical properties and potential in drug discovery. Researchers are increasingly focusing on fluorinated compounds due to their enhanced metabolic stability and bioavailability, making this molecule a subject of interest in modern medicinal chemistry.

The structural features of O1-tert-butyl O4-ethyl 4-(trifluoromethyl)piperidine-1,4-dicarboxylate include a piperidine ring substituted with a trifluoromethyl group at the 4-position, along with two ester functionalities (tert-butyl and ethyl esters). This configuration contributes to its lipophilicity and potential as a bioisostere in drug design. The presence of the trifluoromethyl group is particularly noteworthy, as it often improves a compound's binding affinity and pharmacokinetic profile, addressing common challenges in small molecule drug development.

In recent years, the demand for fluorinated building blocks like CAS 1255099-09-2 has surged, driven by trends in precision medicine and targeted therapy. Pharmaceutical companies are actively exploring such compounds for their potential in treating CNS disorders, metabolic diseases, and inflammatory conditions. The compound's versatility also extends to catalysis research, where it serves as a valuable intermediate in asymmetric synthesis.

Synthetic routes to O1-tert-butyl O4-ethyl 4-(trifluoromethyl)piperidine-1,4-dicarboxylate typically involve multistep organic synthesis with careful control of stereochemistry. The tert-butyl ester moiety provides excellent protection for the carboxylic acid functionality during synthetic manipulations, while the ethyl ester offers selective deprotection opportunities. These features make the compound particularly useful in parallel synthesis and combinatorial chemistry approaches that are central to modern drug discovery pipelines.

From a green chemistry perspective, researchers are investigating more sustainable methods to produce CAS 1255099-09-2, including flow chemistry techniques and biocatalysis approaches. These innovations aim to reduce the environmental impact of pharmaceutical synthesis while maintaining high yields and purity standards. The compound's stability under various conditions makes it suitable for high-throughput screening applications, further enhancing its value in drug discovery.

Analytical characterization of O1-tert-butyl O4-ethyl 4-(trifluoromethyl)piperidine-1,4-dicarboxylate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The 19F NMR signal from the trifluoromethyl group provides a distinctive fingerprint for quality control. These analytical methods ensure the compound meets the stringent requirements of pharmaceutical intermediates and supports its use in regulated research environments.

The commercial availability of CAS 1255099-09-2 through specialty chemical suppliers has facilitated its adoption in academic and industrial laboratories worldwide. As research into fluorinated pharmaceuticals continues to expand, compounds like O1-tert-butyl O4-ethyl 4-(trifluoromethyl)piperidine-1,4-dicarboxylate will likely play increasingly important roles in the development of next-generation therapeutics with improved efficacy and safety profiles.